Cas no 2137737-59-6 (Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-)

• Product Name: Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-
• CAS No: 2137737-59-6
• MF: C₉H₁₉BrO
• MW: 223.150562524796
• CID: 5286472
• Update Time: 2025-06-11

Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-

• Inchi： 1S/C9H19BrO/c1-8(2)9(7-11-3)5-4-6-10/h8-9H,4-7H2,1-3H3
• InChI Key： JZQQEAGANOZTOM-UHFFFAOYSA-N
• SMILES： C(Br)CCC(COC)C(C)C

Additional information on Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-

Chemical Profile of Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- (CAS No. 2137737-59-6)

Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137737-59-6, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more intricate molecules. Its molecular structure incorporates a bromine substituent at the 1-position, a methoxymethyl group at the 4-position, and a methyl group at the 5-position, contributing to its reactivity and utility in various chemical transformations.

The synthesis and application of Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- are areas of active investigation, particularly in the development of novel pharmaceutical agents and agrochemicals. The presence of the bromine atom makes this compound a suitable candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heterocyclic frameworks. These types of reactions are frequently employed in medicinal chemistry to create complex drug candidates with desired biological activities.

Moreover, the methoxymethyl group in the molecule can serve as a protecting group for hydroxyl or carboxyl functionalities, allowing for selective modifications during synthetic pathways. This feature is particularly useful in multi-step syntheses where orthogonal reactions are required to achieve high selectivity and yield. The methyl substituents at the 5-position also contribute to the steric environment of the molecule, influencing its reactivity and solubility characteristics.

In recent years, there has been significant interest in leveraging computational methods to predict and optimize the properties of complex organic molecules like Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-. Advanced computational chemistry techniques, including molecular dynamics simulations and density functional theory (DFT) calculations, have enabled researchers to gain insights into the electronic structure and reactivity of this compound. Such studies not only aid in understanding its behavior in various chemical reactions but also help in designing more efficient synthetic routes.

The pharmaceutical industry has been particularly keen on exploring the potential of Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- as a building block for drug discovery. Its structural features suggest that it could be incorporated into molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Researchers are investigating its derivatives to identify novel bioactive compounds with improved pharmacokinetic profiles and reduced side effects.

One notable application of this compound is in the synthesis of chiral molecules, which are essential for many pharmacologically active agents. The presence of stereocenters in Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- or its derivatives allows for the preparation of enantiomerically pure compounds using asymmetric catalysis. This approach is crucial for developing drugs that exhibit high enantiomeric purity, which is often required for optimal therapeutic efficacy and minimal toxicity.

The agrochemical sector also benefits from the use of Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- as an intermediate in the synthesis of novel pesticides and herbicides. Its structural complexity allows for the creation of molecules with specific modes of action against pests and weeds while maintaining environmental safety. The development of such compounds is critical in addressing the growing challenges posed by pest resistance and environmental sustainability concerns.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing Hexane, 1-bromo-4-(methoxymethyl)-5-methyl-. Catalytic processes that minimize waste and energy consumption are being prioritized to align with global sustainability goals. Additionally, biocatalytic approaches using enzymes as catalysts offer a promising alternative to traditional chemical synthesis methods.

The role of Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- in material science is another emerging area of interest. Its unique chemical properties make it a candidate for developing new polymers and coatings with enhanced performance characteristics. For instance, its incorporation into polymer backbones can lead to materials with improved thermal stability or mechanical strength.

In conclusion,Hexane, 1-bromo-4-(methoxymethyl)-5-methyl- (CAS No. 2137737-59-6) is a multifaceted compound with broad applications across multiple industries. Its structural features enable diverse chemical transformations, making it a valuable intermediate in pharmaceuticals, agrochemicals, materials science, and beyond. As research continues to uncover new synthetic strategies and applications for this compound, its significance in advancing scientific innovation is likely to grow.